2-(Methyl{4-[(E)-(1,3-thiazol-2-yl)diazenyl]phenyl}amino)ethan-1-ol

• CAS No.: 321181-58-2
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol
• IUPAC Name: 2-[N-methyl-4-(1,3-thiazol-2-yldiazenyl)anilino]ethanol
• InChI: InChI=1S/C12H14N4OS/c1-16(7-8-17)11-4-2-10(3-5-11)14-15-12-13-6-9-18-12/h2-6,9,17H,7-8H2,1H3
• InChI Key: SKCFKHUKCWIBOW-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C1=CC=C(C=C1)N=NC2=NC=CS2

Description

2-(Methyl{4-[(E)-(1,3-thiazol-2-yl)diazenyl]phenyl}amino)ethan-1-ol is a complex organic compound that features a thiazole ring, a diazenyl group, and an ethanolamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Methyl{4-[(E)-(1,3-thiazol-2-yl)diazenyl]phenyl}amino)ethan-1-ol typically involves multi-step organic reactions. One common method starts with the preparation of the thiazole ring, followed by the introduction of the diazenyl group through a diazotization reaction. The final step involves the coupling of the diazenyl-thiazole intermediate with an ethanolamine derivative under controlled conditions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions: 2-(Methyl{4-[(E)-(1,3-thiazol-2-yl)diazenyl]phenyl}amino)ethan-1-ol can undergo various chemical reactions, including: